Cas no 2229509-90-2 (2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine
• CAS No: 2229509-90-2
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 5867662
• PubChem ID: 165630378
• Update Time: 2025-11-06

2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine
• 2229509-90-2
• EN300-1947813

• Inchi： 1S/C9H12F2N2/c1-7-3-2-4-13-8(7)5-9(10,11)6-12/h2-4H,5-6,12H2,1H3
• InChI Key： NVOCBCCOHNBJLI-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(C)=CC=CN=1)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine

Compound CAS No. 2229509-90-2: 2,2-Difluoro-3-(3-Methylpyridin-2-Yl)Propan-1-Amine

The compound with CAS number 2229509-90-2, known as 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The chemical structure of this compound is characterized by a fluorinated propanamine backbone and a substituted pyridine ring, which contributes to its distinctive reactivity and selectivity in chemical reactions.

The synthesis of 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly pathways for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to assemble the pyridine ring with the fluorinated propanamine moiety. These methods not only enhance yield but also reduce the overall cost of synthesis.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its fluorinated groups are known to improve pharmacokinetic properties such as bioavailability and metabolic stability. A recent study published in the *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for anti-inflammatory drug development. The methylpyridin group within its structure was found to exhibit significant anti-inflammatory activity in vitro, making it a valuable candidate for further preclinical studies.

Beyond pharmaceuticals, 2,2-difluoro-3-(3-methylpyridin-2-yl)propan-1-amine has also been investigated for its role in agrochemicals. Its ability to act as a selective herbicide has been explored in recent agricultural research. Field trials conducted in controlled environments demonstrated its effectiveness in targeting specific weed species without adversely affecting crop plants. This dual functionality underscores its versatility across different industries.

The structural uniqueness of this compound also makes it an interesting subject for materials science research. Its fluorinated groups contribute to high thermal stability and chemical resistance, properties that are highly desirable in advanced polymers and coatings. Ongoing studies are focusing on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties.

In conclusion, CAS No. 2229509-90-2, or 2,2-difluoro-3-(3-methylpyridin-2-Yl)Propan-1-Amine, is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it a valuable asset in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in various industrial sectors.